Four different cold plasma sources were directly applied onto a 24h inoculum of Candida glabrata inoculated on agar plates, within the limits of in vitro experiment. Their effects were compared and evaluated with respect to the size and stability of the inhibition zones formed in the posttreatment cultivation. The results prove significant inhibitory cold atmospheric-pressure plasma effects on the yeast C. glabrata. The overall inhibitory effects are directly proportional to the treatment time, the applied power, and the overall functioning of the plasma source and indirectly proportional to the initial cell concentration, although this factor was less significant compared to the other examined factors. The unipolar microwave torch was found to be the most effective in the inhibition of C. glabrata.

This work aims to evaluate the characterization, antibacterial activity, and mesenchymal stem cell (MSC) viability in films obtained by cold plasma polymerization, from the essential oil of Eucalyptus globulus on Ti6Al4V alloy. The film presented low roughness values and a contact angle of 85°. The process incorporated a coating with oxygenated functional groups (OH and C═O). The effect of ultraviolet radiation, ethylene oxide, autoclave, and air plasma sterilization on polymer degradation was evaluated. Biofilm formation by Staphylococcus aureus was reduced on the film surface with no toxicity to MSCs. These effects can be attributed to functional groups, combined with the surface roughness and contact angle. These results suggest a potential for the application of this coating in biomaterials.

This short review focuses on in situ product removal as a method to improve the energy efficiency and product yield of plasma-based conversions. After recapping the advantages of in situ separations in thermal-catalytic processes, different strategies for in situ product removal for plasma-based conversions are discussed. Advantages and challenges are discussed regarding four strategies, that is, absorption and adsorption using solids, use of sacrificial reactants, separation with ceramic dense membranes, and product removal in the liquid phase.

Outside Front Cover: Microwave atmospheric pressure plasma jet generated from substrate integrated waveguide resonator by Chaoxia Zhao et al (e2200230).

The straightforward synthesis and application of conductive and corrosion-protective composite coatings suitable for the preparation of bipolar plates of proton exchange membrane fuel cells (PEMFCs) are achieved by a scalable and solvent-free atmospheric plasma deposition process. Small three-dimensional (3D) carbon black nanoparticles and large two-dimensional (2D) natural graphite flakes are investigated independently and together as conductive fillers. It is demonstrated that the dual-sized conductive fillers strategy traditionally used for the preparation of composite bipolar plates is not transposable for the proposed atmospheric plasma deposition process. Only the composite coatings prepared from large 2D natural graphite flakes enable a significant decrease of the corrosion current in simulated proton exchange membrane fuel cell conditions while ensuring interfacial contact resistance in the order of several tens of mΩ·cm2.

Polydimethylsiloxane (PDMS) surface has been exposed to negative glow discharge plasma of a low-pressure discharge in pure argon for a duration varying from 10 s to 2 min. Shallow atomic force microscopy indentation experiments were performed to investigate the effect of plasma treatment on PDMS surface stiffness and adhesion energy to the silicon nitride indenter surface. The results showed an important increase in Young's modulus and a slight increase of work of adhesion. X-ray photoelectron spectroscopy investigation of plasma-treated PDMS surface showed a decrease of atomic content of carbon accompanied by an increase of oxygen content and suggests that the stiffening of PDMS surface can be attributed to generation of new cross-linking Si–O–Si and Si–CH2–CH2–Si bonds between PDMS molecules.

Nowadays, the majority of the processes used to sterilize disposable medical devices have several drawbacks in terms of safety, energy consumption, and costs. In this work, a sterilization method based on an indirect nonthermal plasma treatment is presented. The main advantages of this method are low environmental impact, absence of harmful chemical compounds' storage, and backward compatibility relative to production, sterilization, and shipping chain. The sterilization of disposable devices, enclosed inside their protective packaging, is achieved by exploiting reactive species produced by a Dielectric Barrier Discharge plasma reactor. Various devices have been subjected to a 2-h treatment, achieving complete sterilization based on USP and EU-PHARMA protocols. Pretreatment of carton packaging has been necessary to guarantee a complete sterilization process.

Outside Front Cover: Continuous wave plasma polymerization of glycidol can directly immobilize amine containing anti-fungal biomolecules on substrates such as biomedical devices. This is facilitated by the abundance of epoxide groups on such plasma polymers to undergo ring-opening reaction. Even without an additional layer of pulsed wave glycidol plasma polymer. Thus, reducing the time taken to functionalize devices with anti-fungal properties while maintaining an active shelf-life of 2 years.

Zirconia layers are often used as thermal barriers. In recent years, depositions by chemical vapor deposition methods using a metalorganic precursor (MOCVD) have been primarily investigated. Here, we combine MOCVD with plasma activation - plasma-enhanced chemical vapor deposition (PECVD]) - of the gas phase and/or the growth surface to lower the growth temperature and to allow for a flexible coating design. PECVD causes the precursor to be transformed into a chemically active species, yielding thin films with a five times higher sticking coefficient compared to MOCVD. This leads to the onset of crystallization at lower surface temperatures. Carbon is incorporated at oxygen sites, so that the crystalline structure of zirconia is preserved, but the electrical conductivity is affected. The thermal conductivity is like that of pure zirconia.

We established a downstream plasma–aerosol mixing system to increase the generation of •OH in an atmospheric pressure plasma jet (APPJ). Four downstream plasma–aerosol mixers were designed, and flow rates of water aerosol were adjusted. Methods to increase •OH in APPJ include increasing ambient humidity, adding water to working gas, treating on wet surfaces, or using water electro-spray, but have disadvantages. Our method can increase the reaction area between water and plasma and prevent water from quenching the plasma. The ICCD, TA test, and sterilization results revealed that mixing aerosols in the downstream region effectively increased the amount of •OH generation and enhanced sterilization effect. The cone swirl mixer and two-way swirl mixer generated the strongest and widest •OH emission region, respectively.